Cas no 2411195-92-9 (4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide)

• Product Name: 4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide
• CAS No: 2411195-92-9
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 6488199
• PubChem ID: 146049092
• Update Time: 2025-06-07

4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide
• 2411195-92-9
• EN300-7549457
• 4-(1-amino-2-methylpropan-2-yl)phenol hydrobromide
• Z4309614316

• Inchi： 1S/C10H15NO.BrH/c1-10(2,7-11)8-3-5-9(12)6-4-8;/h3-6,12H,7,11H2,1-2H3;1H
• InChI Key： FOSHCMICJGIQDE-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC(=CC=1)C(C)(C)CN

Computed Properties

• Exact Mass: 245.04153g/mol
• Monoisotopic Mass: 245.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide

Introduction to 4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide (CAS No. 2411195-92-9)

4-(1-Amino-2-methylpropan-2-yl)phenol;hydrobromide, with the chemical identifier CAS No. 2411195-92-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrobromide salt form, has garnered attention due to its potential applications in drug development and molecular biology research. The unique structural features of this molecule, particularly the presence of an amino group and a hydroxyl group attached to a phenolic ring, make it a versatile candidate for various biochemical interactions.

The< strong>1-amino-2-methylpropan-2-yl substituent in the molecule imparts a specific stereoelectronic environment that can influence its reactivity and binding properties. This moiety is commonly found in pharmacophores that interact with biological targets, making it a valuable component in the design of novel therapeutic agents. The< strong>phenol moiety, on the other hand, is well-known for its ability to participate in hydrogen bonding and other polar interactions, which are crucial for the development of drugs that require precise molecular recognition.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>4-(1-amino-2-methylpropan-2-yl)phenol;hydrobromide compound has been investigated for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders, inflammation, and even cancer. Preliminary studies have suggested that this compound may exhibit< strong>anti-inflammatory and< strong>antioxidant properties, which are highly relevant in the context of chronic diseases where oxidative stress plays a significant role.

The hydrobromide salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets, capsules, or injectables. This solubility advantage is critical for ensuring adequate bioavailability and therapeutic efficacy. Additionally, the stability of the hydrobromide salt under various storage conditions makes it a practical choice for industrial-scale production and clinical trials.

One of the most exciting aspects of< strong>4-(1-amino-2-methylpropan-2-yl)phenol;hydrobromide is its potential as a scaffold for drug discovery. By modifying its structure or combining it with other bioactive molecules, researchers can explore new pharmacological profiles and therapeutic applications. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for intervention.

The< strong>CAS No. 2411195-92-9 designation ensures that researchers can reliably identify and source this compound for their experiments. In academic and industrial settings, CAS numbers are universally recognized as unique identifiers for chemical substances, facilitating accurate documentation and communication among scientists worldwide. The availability of high-purity samples of< strong>4-(1-amino-2-methylpropan-2-yl)phenol;hydrobromide from reputable suppliers is essential for conducting rigorous research and ensuring reproducibility of results.

The synthesis of< strong>4-(1-amino-2-methylpropan-2-yl)phenol;hydrobromide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the phenolic ring system efficiently. The introduction of the amino group at the correct position is critical for maintaining the desired biological activity, necessitating precise control over reaction conditions.

In conclusion, 4-(1-amino-2-methylpropan-2-yl)phenol;hydrobromide (CAS No. 2411195-92-9) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments that address unmet medical needs.